Cas no 2171945-50-7 (6-(cyclopentylmethyl)pyridine-3-carboxylic acid)

• Product Name: 6-(cyclopentylmethyl)pyridine-3-carboxylic acid
• CAS No: 2171945-50-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6326565
• PubChem ID: 165836593
• Update Time: 2025-05-20

6-(cyclopentylmethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(cyclopentylmethyl)pyridine-3-carboxylic acid
• EN300-1628421
• 2171945-50-7

• Inchi： 1S/C12H15NO2/c14-12(15)10-5-6-11(13-8-10)7-9-3-1-2-4-9/h5-6,8-9H,1-4,7H2,(H,14,15)
• InChI Key： SUSXMIIORZZUIG-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1)CC1CCCC1)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 6-(cyclopentylmethyl)pyridine-3-carboxylic acid

Introduction to 6-(cyclopentylmethyl)pyridine-3-carboxylic acid (CAS No. 2171945-50-7)

6-(cyclopentylmethyl)pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2171945-50-7, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a pyridine core substituted with a cyclopentylmethyl group at the 6-position and a carboxylic acid moiety at the 3-position, which together contribute to its distinct chemical properties and reactivity.

The structural framework of 6-(cyclopentylmethyl)pyridine-3-carboxylic acid positions it as a versatile intermediate in the synthesis of more complex molecules. The presence of both the pyridine ring and the carboxylic acid group allows for diverse functionalization, making it a valuable building block in drug discovery efforts. Researchers have explored its utility in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 6-(cyclopentylmethyl)pyridine-3-carboxylic acid as a scaffold for designing ligands that interact with specific biological targets. The cyclopentylmethyl group, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in drug design. Studies have demonstrated its role in modulating enzyme activity and receptor interactions, paving the way for new pharmacological interventions.

In the context of medicinal chemistry, the carboxylic acid functionality of 6-(cyclopentylmethyl)pyridine-3-carboxylic acid offers opportunities for further derivatization. This group can be esterified, amidated, or incorporated into more complex structures, enabling the creation of a wide array of derivatives with tailored properties. Such modifications are essential for optimizing pharmacokinetic profiles and improving bioavailability, which are key considerations in drug development.

One of the most compelling aspects of 6-(cyclopentylmethyl)pyridine-3-carboxylic acid is its potential application in the synthesis of small-molecule inhibitors. These inhibitors have shown promise in preclinical studies as candidates for treating conditions such as cancer, neurodegenerative diseases, and autoimmune disorders. The pyridine moiety, known for its ability to engage with biological macromolecules, serves as an ideal platform for designing molecules that can interact with proteins and enzymes involved in disease pathways.

The chemical synthesis of 6-(cyclopentylmethyl)pyridine-3-carboxylic acid has been optimized through various methodologies, including multi-step organic transformations and catalytic processes. Researchers have employed palladium-catalyzed cross-coupling reactions and other advanced techniques to achieve high yields and purity levels. These synthetic strategies not only facilitate access to the compound but also provide insights into its reactivity patterns, which can inform future design modifications.

From a biological perspective, 6-(cyclopentylmethyl)pyridine-3-carboxylic acid has been investigated for its interaction with target proteins. Initial studies suggest that it can modulate the activity of certain enzymes by binding to their active sites or allosteric regions. This binding can lead to changes in enzyme function, potentially resulting in therapeutic effects. Additionally, its ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) drug development.

The compound's structural features also make it suitable for use as a chiral building block. Chirality is a critical factor in many drugs, as enantiomers can exhibit vastly different biological activities. By incorporating chiral centers into derivatives of 6-(cyclopentylmethyl)pyridine-3-carboxylic acid, researchers can develop enantiomerically pure compounds with enhanced efficacy and reduced side effects.

In conclusion, 6-(cyclopentylmethyl)pyridine-3-carboxylic acid (CAS No. 2171945-50-7) represents a promising entity in pharmaceutical research. Its unique structure, combined with its potential for functionalization and interaction with biological targets, makes it a valuable asset in drug discovery programs. As research continues to uncover new applications and synthetic methodologies for this compound, its significance in medicinal chemistry is likely to grow further.